Cas no 61598-46-7 (1H-2-Benzazepine-1,3(2H)-dione, 2-(2-propenyl)-)

• Product Name: 1H-2-Benzazepine-1,3(2H)-dione, 2-(2-propenyl)-
• CAS No: 61598-46-7
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 473436
• PubChem ID: 21505314
• Update Time: 2025-04-19

1H-2-Benzazepine-1,3(2H)-dione, 2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzazepine-1,3(2H)-dione, 2-(2-propenyl)-
• 2-prop-2-enyl-2-benzazepine-1,3-dione
• 2-(Prop-2-en-1-yl)-1H-2-benzazepine-1,3(2H)-dione
• 61598-46-7
• SCHEMBL11854791
• DTXSID40615192

• Inchi： 1S/C13H11NO2/c1-2-9-14-12(15)8-7-10-5-3-4-6-11(10)13(14)16/h2-8H,1,9H2
• InChI Key： UJLYSGLEUWDAKA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=CC(N1CC=C)=O

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38